molecular formula C14H12O5 B250406 3-(Ethoxycarbonyl)phenyl 2-furoate

3-(Ethoxycarbonyl)phenyl 2-furoate

Cat. No.: B250406
M. Wt: 260.24 g/mol
InChI Key: SULWDYCQVKGAPT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Ethoxycarbonyl)phenyl 2-furoate (CAS: 914453-16-0, C₁₄H₁₂O₅) is a phenyl ester derivative of 2-furoic acid, characterized by an ethoxycarbonyl (-OCO₂C₂H₅) substituent at the meta position of the phenyl ring. The compound is part of a broader class of 2-furoate esters, which are studied for applications in organic synthesis, materials science, and medicinal chemistry .

Properties

Molecular Formula

C14H12O5

Molecular Weight

260.24 g/mol

IUPAC Name

(3-ethoxycarbonylphenyl) furan-2-carboxylate

InChI

InChI=1S/C14H12O5/c1-2-17-13(15)10-5-3-6-11(9-10)19-14(16)12-7-4-8-18-12/h3-9H,2H2,1H3

InChI Key

SULWDYCQVKGAPT-UHFFFAOYSA-N

SMILES

CCOC(=O)C1=CC(=CC=C1)OC(=O)C2=CC=CO2

Canonical SMILES

CCOC(=O)C1=CC(=CC=C1)OC(=O)C2=CC=CO2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-(ethoxycarbonyl)phenyl 2-furoate with analogous 2-furoate esters and related phenylcarbamates, focusing on structural features, physicochemical properties, and inferred bioactivity.

Table 1: Structural and Physicochemical Comparison

Compound Name (CAS) Molecular Formula Key Substituents Molecular Weight (g/mol) Hypothesized Properties
3-(Ethoxycarbonyl)phenyl 2-furoate (914453-16-0) C₁₄H₁₂O₅ Ethoxycarbonyl (-OCO₂C₂H₅) on phenyl 260.24 Moderate lipophilicity; potential enzyme inhibition
2,4-Dibromo-3-isopropyl-6-methylphenyl 2-furoate (439094-34-5) C₁₆H₁₅Br₂O₃ Bromo, isopropyl, methyl on phenyl 435.01 High lipophilicity; possible halogen-mediated bioactivity
4-[(4-Bromobenzoyloxy)acetyl]phenyl 2-furoate (669739-16-6) C₁₈H₁₂BrO₆ Bromobenzoyloxyacetyl on phenyl 404.19 Enhanced steric bulk; potential photolability
3-[(Ethoxycarbonyl)amino]phenyl (4-chlorophenyl)carbamate (N/A) C₁₆H₁₅ClN₂O₄ Ethoxycarbonylamino, chlorophenyl carbamate 346.75 Strong butyrylcholinesterase inhibition (IC₅₀ = 0.8 µM)

Key Observations

Substituent Effects on Reactivity and Bioactivity: The ethoxycarbonyl group in 3-(ethoxycarbonyl)phenyl 2-furoate may enhance electrophilicity at the ester carbonyl, facilitating hydrolysis or nucleophilic interactions. This contrasts with brominated analogs (e.g., 439094-34-5), where halogen atoms could stabilize the molecule via hydrophobic interactions or participate in halogen bonding . Carbamate vs. Furoate Core: While 3-(ethoxycarbonyl)phenyl 2-furoate is a furoate ester, structurally related phenylcarbamates (e.g., 3-[(ethoxycarbonyl)amino]phenyl derivatives) exhibit potent cholinesterase inhibition due to carbamate-enzyme interactions . This suggests that replacing the furoate group with a carbamate could significantly alter biological activity.

Lipophilicity and Solubility :

  • The ethoxycarbonyl group in 3-(ethoxycarbonyl)phenyl 2-furoate likely confers moderate lipophilicity (clogP ≈ 2.5), intermediate between the highly lipophilic brominated analogs (clogP > 4) and simpler esters like 4-ethylphenyl 2-furoate (CAS: 108319-34-2, clogP ≈ 1.8) .

Inferred Biological Activity: Although direct bioactivity data for 3-(ethoxycarbonyl)phenyl 2-furoate are unavailable, ethoxycarbonyl-containing phenylcarbamates in demonstrate acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) inhibition (IC₅₀ values: 1–10 µM) . By contrast, halogenated analogs (e.g., 439094-34-5) may exhibit distinct mechanisms, such as targeting halogen-sensitive receptors or metabolic pathways .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.